Cas no 1354009-03-2 ((S)-3-Carboxymethoxy-piperidine-1-carboxylic acid benzyl ester)

• Product Name: (S)-3-Carboxymethoxy-piperidine-1-carboxylic acid benzyl ester
• CAS No: 1354009-03-2
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 2155627
• Update Time: 2025-06-08

(S)-3-Carboxymethoxy-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-carboxymethoxy-piperidine-1-carboxylic acid benzyl ester
• (S)-2-((1-((Benzyloxy)carbonyl)piperidin-3-yl)oxy)acetic acid
• AM96205
• (S)-3-Carboxymethoxypiperidine-1-carboxylic acid benzyl ester
• (S)-3-Carboxymethoxy-piperidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C15H19NO5/c17-14(18)11-20-13-7-4-8-16(9-13)15(19)21-10-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,17,18)/t13-/m0/s1
• InChI Key： OWOUQNFQFVZFEP-ZDUSSCGKSA-N
• SMILES： O(CC(=O)O)[C@@H]1CN(C(=O)OCC2C=CC=CC=2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 354
• Topological Polar Surface Area: 76.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (S)-3-Carboxymethoxy-piperidine-1-carboxylic acid benzyl ester

Introduction to (S)-3-Carboxymethoxy-piperidine-1-carboxylic acid benzyl ester (CAS No. 1354009-03-2)

(S)-3-Carboxymethoxy-piperidine-1-carboxylic acid benzyl ester (CAS No. 1354009-03-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidines, which are widely studied for their diverse biological activities, including central nervous system (CNS) modulation, anti-inflammatory effects, and potential as drug delivery systems.

The (S)-3-Carboxymethoxy-piperidine-1-carboxylic acid benzyl ester is characterized by its chiral center, which imparts enantiomeric specificity and can significantly influence its biological activity. The presence of the carboxymethoxy group and the benzyl ester moiety further enhances its chemical diversity and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted the importance of chiral piperidines in drug discovery, particularly in the development of novel CNS agents and anti-inflammatory drugs.

In terms of synthesis, (S)-3-Carboxymethoxy-piperidine-1-carboxylic acid benzyl ester can be prepared through a series of well-defined chemical reactions. One common approach involves the asymmetric synthesis of the chiral piperidine core, followed by selective functionalization to introduce the carboxymethoxy and benzyl ester groups. This process often requires precise control over reaction conditions to ensure high enantiomeric purity and yield. Advanced techniques such as chiral catalysis and asymmetric hydrogenation have been employed to achieve these goals efficiently.

The biological activity of (S)-3-Carboxymethoxy-piperidine-1-carboxylic acid benzyl ester has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Additionally, (S)-3-Carboxymethoxy-piperidine-1-carboxylic acid benzyl ester has shown potential as a central nervous system (CNS) modulator. Studies have indicated that it can cross the blood-brain barrier and interact with specific neurotransmitter receptors, potentially offering therapeutic benefits for neurological disorders such as Alzheimer's disease and Parkinson's disease. The exact mechanisms underlying these effects are still under investigation, but preliminary results are encouraging.

From a pharmacological perspective, (S)-3-Carboxymethoxy-piperidine-1-carboxylic acid benzyl ester has been evaluated for its safety and efficacy in preclinical studies. These studies have generally reported favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

The applications of (S)-3-Carboxymethoxy-piperidine-1-carboxylic acid benzyl ester extend beyond its direct therapeutic use. It serves as an important building block in the synthesis of more complex pharmaceuticals and can be used to develop novel drug delivery systems. For example, its structural features make it suitable for conjugation with other bioactive molecules, enhancing their stability and targeting capabilities.

In conclusion, (S)-3-Carboxymethoxy-piperidine-1-carboxylic acid benzyl ester (CAS No. 1354009-03-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural properties, combined with its biological activity and favorable pharmacological profile, make it an attractive candidate for further development as a therapeutic agent or as a key intermediate in drug synthesis.